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Compound of Interest |

Compound Name: NGAZ2 Glycan
CAS No.: 84808-02-6
Cat. No.: B1146305
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Application Note: Precision Quantification of NGA2 (A2G0) Glycans by HILIC-HPLC

Executive Summary

This guide details the protocol for the isolation and quantification of NGA2 (Asialo, Agalacto,
Biantennary) glycans, also known as GO or A2G0, using HILIC-HPLC. NGA2 is a Critical
Quality Attribute (CQA) in monoclonal antibody (mAb) therapeutics. While the fucosylated form
(NGA2F/GOF) typically constitutes the major glycoform in IgG1 mAbs, the non-fucosylated
NGAZ2 variant significantly impacts Antibody-Dependent Cellular Cytotoxicity (ADCC) and
serum clearance rates.

This protocol utilizes 2-Aminobenzamide (2-AB) labeling, the industry gold standard for robust,
reproducible glycan analysis, ensuring high-resolution separation of NGA2 from its fucosylated
counterpart (NGA2F) and high-mannose species (Man5).

Scientific Rationale & Mechanism
The Clinical Significance of NGA2

o Structure: NGA2 consists of a core chitobiose unit and a trimannosyl core with two terminal
N-acetylglucosamine (GIcNAc) residues. It lacks galactose, sialic acid, and core fucose.
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e Impact:

o Clearance: Terminal GIcNAc residues can bind to mannose receptors, potentially
accelerating clearance compared to galactosylated forms.

o ADCC Activity: The absence of core fucose (NGA2 vs. NGA2F) dramatically increases
affinity for the Fc

Rllla receptor, enhancing ADCC. Therefore, distinguishing NGA2 (afucosylated) from
NGAZ2F (fucosylated) is a critical separation requirement.

HILIC Separation Mechanism

HILIC (Hydrophilic Interaction Liquid Chromatography) is widely regarded as the "orthogonal”
mode to Reversed-Phase (RP).

o Stationary Phase: Polar (Amide-bonded silica).

o Mobile Phase: High organic content (Acetonitrile) with an aqueous buffer (Ammonium
Formate).

e Mechanism: Water from the mobile phase forms a stagnant, water-enriched layer on the
polar stationary phase.[1] Glycans partition between the bulk organic mobile phase and this
aqueous surface layer.

o Retention Rule: Retention increases with hydrophilicity (size and charge).

o Elution Order: NGA2 (Neutral, Small) elutes early, whereas sialylated (Charged) and larger
glycans elute later.

Click to download full resolution via product page

Materials & Reagents

Critical Reagents:

e Enzyme: PNGase F (Recombinant, Amine-free).
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Labeling Dye: 2-Aminobenzamide (2-AB) + Sodium Cyanoborohydride (Reductant).

Column: Waters ACQUITY UPLC Glycan BEH Amide (1.7 um, 2.1 x 150 mm) or Agilent
AdvanceBio Glycan Mapping (1.8 pm).

Mobile Phase A: 50 mM Ammonium Formate, pH 4.4 (LC-MS Grade).

Mobile Phase B: 100% Acetonitrile (LC-MS Grade).

Experimental Protocol
Step 1: Glycan Release (Deglycosylation)

Objective: Cleave N-glycans from the protein backbone using PNGase F.

e Denature: Dilute 100 pg of mAb in 50 mM Ammonium Bicarbonate. Add RapiGest (or SDS)
to 0.1% final concentration. Heat at 90°C for 3 minutes.

e Cool: Allow sample to cool to room temperature.

e Digest: Add 1 uL PNGase F. Incubate at 50°C for 1 hour (rapid protocol) or 37°C overnight
(traditional).

Step 2: 2-AB Labeling (Reductive Amination)

Objective: Attach a fluorophore to the reducing end of the free glycan for detection.

Dry: Dry the released glycans completely in a vacuum centrifuge (SpeedVac).

o Reagent Prep: Dissolve 2-AB (5 mg) and Sodium Cyanoborohydride (6 mg) in 100 pL of
DMSO:Glacial Acetic Acid (70:30 v/v).

e Label: Add 5 pL of labeling reagent to the dried glycans.
 Incubate: Heat at 65°C for 2-3 hours.

o Mechanism:[2] The amine group of 2-AB reacts with the aldehyde of the glycan (Schiff
base formation), followed by reduction to a stable secondary amine.
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Step 3: Post-Labeling Cleanup (HILIC SPE)

Objective: Remove excess free dye which interferes with HPLC baseline.
e Use a HILIC SPE cartridge (e.g., GlycoWorks or PhyNexus).

e Prime: Water followed by 85% ACN.

e Load: Dilute sample in 90% ACN and load onto cartridge.

e Wash: Wash 3x with 90% ACN/1% Formic Acid (removes excess dye).

o Elute: Elute glycans with 100 pL of 200 mM Ammonium Acetate in 5% ACN (High water
content elutes polar glycans).

Step 4: HILIC-HPLC Separation

Objective: Separate NGA2 from NGA2F, Man5, and other species.

Instrument Parameters:

System: UHPLC with Fluorescence Detector (FLD).

Temperature: 60°C (Critical for resolution).

Excitation/Emission: 360 nm / 425 nm.[3][4]

Injection Vol: 10 pL (in 75% ACN).

Gradient Table:
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% Mobile .
% Mobile
) . Flow Rate Phase A Phase
Time (min) . Phase B o
(mL/min) (50mM Amm. L Description
(Acetonitrile)
[5] Formate)
0.0 0.4 25.0 75.0 Initial Conditions
Separation
35.0 0.4 45.0 55.0 _
Gradient
Wash (Remove
36.0 0.2 100.0 0.0
salts)
39.0 0.2 100.0 0.0 Hold Wash
40.0 0.4 25.0 75.0 Re-equilibration
Ready for Next
45.0 0.4 25.0 75.0

Inj.

Data Analysis & Workflow Visualization

Identification of NGA2

In a standard IgG HILIC profile, elution order is generally determined by size (Glucose Units -

GU).

e NGA2 (GO0): Elutes early (approx GU 5.4).

o NGA2F (GOF): Elutes immediately after NGA2 (approx GU 5.8). The shift is caused by the

hydrophilicity of the fucose residue.

e Manb: Often co-elutes or elutes near NGA2 depending on the specific column chemistry;

Amide columns usually resolve Man5 before NGA2.

Resolution Check: Calculate the Resolution (

) between NGA2 and NGA2F. An

is required for quantitative accuracy.
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Troubleshooting Guide

Issue Probable Cause Corrective Action

) Ensure strictly anhydrous
] Incomplete labeling or N ) )
Low NGAZ2 Signal conditions during labeling

hydrolysis.
yearow (Step 2).

) Decrease gradient slope (0.5%
_ Gradient too steep or Temp too _ _
NGA2/NGA2F Co-elution B/min) or increase Temp to

low.
60°C.

Ensure sample is injected in at

least 70% Acetonitrile.

Broad Peaks Sample solvent mismatch. o )
Agueous injections ruin peak
shape in HILIC.

Use Exoglycosidase array

Unknown Peak near NGA2 Bisecting GIcNAc or Man5. (Jack Bean Mannosidase) to
confirm peak identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. NGAZ2 glycan (A2, G0), 2-AA labelled [ludger.com]

e 5. agilent.com [agilent.com]

¢ To cite this document: BenchChem. [NGA2 glycan analysis by HILIC-HPLC protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146305/docs#nga2-glycan-analysis-by-hilic-hplc-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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